Cas no 76205-21-5 (1-(4-methylphenyl)-1H-pyrazol-3-ol)

1-(4-methylphenyl)-1H-pyrazol-3-ol is a pyrazole derivative characterized by its hydroxyl and methylphenyl substituents, which contribute to its versatile reactivity and potential applications in organic synthesis and pharmaceutical intermediates. The compound's structure offers a balance of stability and reactivity, making it suitable for use in heterocyclic chemistry and as a building block for more complex molecules. Its hydroxyl group enhances solubility in polar solvents, facilitating further functionalization. The methylphenyl moiety provides steric and electronic modulation, which can influence selectivity in coupling reactions. This compound is of interest in research settings for its potential role in developing biologically active molecules or advanced materials.

1-(4-methylphenyl)-1H-pyrazol-3-ol structure

76205-21-5 structure

Product Name:1-(4-methylphenyl)-1H-pyrazol-3-ol

CAS No:76205-21-5

MF:C₁₀H₁₀N₂O

MW:174.199202060699

CID:867905

PubChem ID:18519903

Update Time:2025-10-29

1-(4-methylphenyl)-1H-pyrazol-3-ol Chemical and Physical Properties

Names and Identifiers

- 3-HYDROXY-1-(4-METHYLPHENYL)-1H-PYRAZOLE
-  
- 1-(4-methylphenyl)-1H-pyrazol-3-ol
- SCHEMBL7092735
- 2-(4-methylphenyl)-1H-pyrazol-5-one
- EN300-1105274
- AKOS006291473
- CS-0281774
- YCIYKQSGEUKDSZ-UHFFFAOYSA-N
- 1-(4-methylphenyl)-1H-pyrazole-3-ol
- SCHEMBL11132659
- 1-(P-tolyl)-1h-pyrazol-3-ol
- 76205-21-5
- Inchi： 1S/C10H10N2O/c1-8-2-4-9(5-3-8)12-7-6-10(13)11-12/h2-7H,1H3,(H,11,13)
- InChI Key： YCIYKQSGEUKDSZ-UHFFFAOYSA-N
- SMILES： O=C1C=CN(C2C=CC(C)=CC=2)N1

Computed Properties

Exact Mass: 174.07900
Monoisotopic Mass: 174.079312947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 32.3Å²

Experimental Properties

PSA: 38.05000
LogP: 1.88630

1-(4-methylphenyl)-1H-pyrazol-3-ol Pricemore >>

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